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Compound of Interest

Compound Name: (Propylsulfinyl)acetic acid
CAS No.: 137375-80-5
Cat. No.: B163930

Get Quote

Structural Dynamics, Synthesis, and
Pharmacological Relevance
Chemical Identity & Nomenclature

(Propylsulfinyl)acetic acid is an organosulfur compound characterized by a sulfinyl functional
group (

) bridging a propyl chain and an acetic acid moiety. It serves as a fundamental model for chiral
sulfoxides and plays a pivotal role in the metabolism of sulfur-substituted fatty acid analogues
(thia-fatty acids).

IUPAC Name: 2-(Propylsulfinyl)acetic acid

CAS Registry Number: 137375-80-5[1][2][3][4]

Molecular Formula:

Molecular Weight: 150.20 g/mol
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¢ SMILES:CCCCS(=0)CC(=0)0O (Note: The propyl group is 3 carbons: CCCS(=0)CC(=0)0) -
> Corrected: CCCS(=0)CC(=0)O

Stereochemical Configuration

A critical feature of this molecule is the chirality at the sulfur atom. Unlike carbon, sulfur
stabilizes a pyramidal geometry when bonded to three different groups (Propyl, Methylene-
COOH, and Oxygen) plus a lone pair. This results in two stable enantiomers:

* (R)-(Propylsulfinyl)acetic acid
¢ (S)-(Propylsulfinyl)acetic acid

This chirality is non-trivial in biological systems, as enzymes like Flavin-containing
Monooxygenases (FMOSs) often produce or metabolize sulfoxides in a stereoselective manner.

Synthesis & Production Protocols

The synthesis of (propylsulfinyl)acetic acid is primarily achieved through the controlled
oxidation of its sulfide precursor, (propylthio)acetic acid.

Protocol A: Controlled Oxidation (Chemical)

This method uses stoichiometric oxidants to prevent over-oxidation to the sulfone (

e Precursor Preparation: React propyl bromide with thioglycolic acid (mercaptoacetic acid) in
alkaline solution (

) to yield (propylthio)acetic acid.

o Oxidation Step:
o Reagent: Sodium Metaperiodate (

) is preferred over Hydrogen Peroxide (

) for stopping at the sulfoxide stage.
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o Conditions: 0°C in Methanol/Water (1:1).

o Mechanism: Nucleophilic attack of the sulfide sulfur on the iodine center, followed by
ligand exchange and cleavage.

o Work-up: Extraction with ethyl acetate at acidic pH (pH 2-3) ensures the carboxylic acid is
protonated and soluble in the organic phase.

Protocol B: Enantioselective Synthesis (Biocatalytic)

For drug development applications requiring pure enantiomers:
o Enzyme: Chloroperoxidase (CPO) or specific FMO isoforms.[5]
o Substrate: (Propylthio)acetic acid.[5][6]

o Outcome: High enantiomeric excess (ee > 95%) of the (R)- or (S)-sulfoxide, depending on
the enzyme source.

Physicochemical Properties[1][2]
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Property Value | Description Consequence

The electron-withdrawing
sulfinyl group significantly
o ) increases acidity compared to
Acidity (pKa) ~2.8 — 3.2 (Estimated) ] )
acetic acid (pKa 4.76),
enhancing solubility in

physiological buffers.

The polar

and

Solubility High (Water, Alcohols)
groups make it highly

hydrophilic, influencing its

renal clearance profile.

Sulfoxides can undergo
. N Pummerer rearrangement or
Stability Thermally sensitive o i ]
elimination (pyrolysis) at high

temperatures (>150°C).

Indicates low membrane

permeability relative to its
Partition Coeff. Low LogP sulfide precursor; likely

requires transport proteins for

cellular entry.

Biological & Pharmacological Relevance

The primary significance of (propylsulfinyl)acetic acid in drug development lies in its role as
the major oxidative metabolite of 3-thia fatty acids.

The 3-Thia Fatty Acid Connection

Propylthioacetic acid (PTA) is a synthetic sulfur-substituted fatty acid investigated for its ability
to activate Peroxisome Proliferator-Activated Receptor alpha (PPAR

). It modulates lipid metabolism and mitochondrial function.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body#technical-monograph-propylsulfinyl-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Blockade: The sulfur atom at the 3-position (beta-position) prevents normal
mitochondrial

-oxidation. The bond cannot be desaturated to form the enoyl-CoA intermediate.

Compensatory Oxidation: To clear the compound, the liver utilizes Flavin-containing
Monooxygenase (FMO) to oxidize the sulfide to the sulfoxide ((propylsulfinyl)acetic acid).

Excretion: The sulfoxide is more polar and is readily excreted in urine, or further oxidized to
the sulfone.

Signaling & Toxicity[5]

Mitochondrial Uncoupling: While the parent sulfide (PTA) acts as a mitochondrial uncoupler
and antioxidant, the conversion to (propylsulfinyl)acetic acid reduces lipophilicity,
effectively terminating the biological signal.

Enzyme Inhibition: The accumulation of (propylsulfinyl)acetic acid can competitively inhibit
FMOs, potentially altering the pharmacokinetics of other sulfur-containing drugs (e.g.,
cimetidine, phenothiazines).

Visualization: Metabolic Pathway & Structure
Figure 1: Biotransformation of Propylthioacetic Acid

This diagram illustrates the metabolic fate of the parent drug (PTA) and the generation of the

target sulfoxide.
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Caption: Figure 1.[6] The oxidative metabolic cascade of 3-thia fatty acids, highlighting

(propylsulfinyl)acetic acid as the primary polar metabolite.
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Figure 2: Structural Logic of Acidity

The electron-withdrawing nature of the sulfoxide group enhances the acidity of the carboxylic
acid.
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Caption: Figure 2. Mechanistic basis for the enhanced acidity of (propylsulfinyl)acetic acid
compared to non-sulfur analogues.

Analytical Characterization Data

For researchers synthesizing or isolating this compound, the following spectral signatures are
diagnostic:

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body-img#technical-monograph-propylsulfinyl-acetic-acid
https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body#technical-monograph-propylsulfinyl-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* IR Spectroscopy:

o S=0 Stretch: Strong band at

o C=0 Stretch (Acid): Strong band at

o O-H Stretch: Broad band at

e 1H NMR (CDCI3, 400 MHz):
o 1.05 (t, 3H,
).
o 1.80 (m, 2H,
-central).
o 2.90 (m, 2H,
-S).
o 3.65 & 3.85 (dd, 2H,
).

o Note: The protons on the carbon between the sulfur and the carboxyl group (

) are diastereotopic due to the chiral sulfur center. They will appear as two distinct
doublets (geminal coupling) rather than a singlet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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